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Fundamental Physical & Thermodynamic Properties

The table below summarizes key quantitative data for ammonium bisulfate.

Property Value Unit Condition/Note Source

Melting Point 147 [1], ~145 [2] °C - [1] [2]

Boiling Point 350 [2], 434.31 °C, K Joback Calculated [2] [3]
(calculated) [3] Property

Density 1.78 [1], 1.79 [2] glcm3 - [1]1[2]

Solubility in Water Very soluble, 1 Mat20 - Clear, colorless [1]1[2]
°C[1][2] solution

Standard Gibbs Energy of -694.79 kJ/mol  Joback Calculated [3]

Formation (AfG°) Property

Enthalpy of Fusion (AfusH®) 17.61 kJ/mol  Joback Calculated [3]

Property
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Property Value Unit Condition/Note Source

Enthalpy of Vaporization 63.96 kJ/mol  Joback Calculated [3]

(AvapH°®) Property

Critical Temperature (Tc) 611.70 K Joback Calculated [3]
Property

Critical Pressure (Pc) 11537.21 kPa Joback Calculated [3]
Property

Formation and Decomposition Pathways

Ammonium bisulfate undergoes key transitions through formation and decomposition reactions, crucial for

understanding its stability.

Ammonium Bisulfate Formation and Decomposition

NH4_2S04
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Key pathways for the formation and thermal decomposition of ammonium bisulfate.
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Formation via SO3 and NH3 on Water Surfaces

¢ A significant atmospheric formation pathway occurs on the surface of water droplets involving sulfur
trioxide (SO3) and ammonia (NH3) [4].

e Mechanism: This reaction is promoted by a "loop-structure” in water trimers (clusters of three water
molecules), enabling a near-barrierless proton transfer to generate an NH4+/HSO4- ion pair [4].
This is a key mechanism for aerosol particle nucleation [4].

Thermal Decomposition of Ammonium Sulfate

e Ammonium bisulfate is also produced from the thermal decomposition of ammonium sulfate:
(NH4)2S04 -~ NH4HSO4 + NH3 [1].

Phase Transitions in Industrial Processes

In industrial settings, phase transitions are manipulated for material processing and can cause operational

challenges.

Roasting and Leaching for Aluminum Extraction

A key application is extracting aluminum from coal fly ash (CFA), involving solid-state reactions and

precipitation [5].
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Ammonium Bisulfate Process Flow in Aluminum Extraction
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Process flow for aluminum extraction, highlighting a critical solid precipitation issue and its solution.

¢ Roasting: CFA is roasted with ammonium bisulfate and sulfuric acid at 400-600 °C to convert inert
mullite into soluble salts [5]. The optimal temperature is 400 °C, achieving >80% Al extraction in 2
hours [5].

e Precipitation of Solids from Leachate: During high-pressure acid leaching, using only ammonium
bisulfate at temperatures not exceeding 170 °C leads to precipitation of ammonioalunite [5]. This
solid has a regular cubic morphology and is insoluble in strong acids but soluble in bases [5]. This
precipitation clogs systems and reduces yield [5].

e Prevention Method: This issue is prevented by using a mixture of 40% NH4HSO4 and 7.5 M
H2S04 at 220 °C, which suppresses crystal formation and allows for 87-91% aluminum extraction [5].
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Deposition and Deactivation of SCR Catalysts

In environmental engineering, a critical "gas-to-solid" transition poses problems.

e Context: In Selective Catalytic Reduction (SCR) systems for flue gas denitrification, SO2 is oxidized
to SO3, which reacts with ammonia and water vapor to form ammonium bisulfate [6].

¢ Phase Transition: Gaseous species deposit as a liquid and then solid film on catalyst surfaces as
the temperature drops below the dew point (~280-320°C) [6].

e Consequence: This sticky solid layer blocks active sites and pores, leading to significant catalyst
deactivation [6].

Safety and Handling Considerations

Given its corrosive nature, handling ammonium bisulfate requires precautions, especially during high-

temperature phase changes.

e Hazards: Classified as causing severe skin burns and eye damage (Skin Corrosion 1B) [2]. It
hydrolyzes in water, evolving some heat and forming sulfuric acid [2].

¢ Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-
impermeable gloves, and fire-resistant impervious clothing [2]. Use adequate ventilation and, if
exposure limits are exceeded, a full-face respirator [2].

Key Takeaways for Researchers

e Phase Behavior: The transition between solid, solution, and decomposition products is highly
dependent on temperature, pressure, and the presence of other chemicals like excess sulfuric
acid.

¢ Critical Solid Phases: Be aware of the potential for ammonioalunite precipitation in acidic
systems and ammonium bisulfate deposition in gas-phase processes involving SO2, NH3, and
water.

e Handling: Its corrosive nature necessitates strict safety protocols, particularly when heating or
processing aqueous solutions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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